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Compound of Interest

Compound Name: Fumaramide

Cat. No.: B1208544 Get Quote

An In-Depth Technical Guide to the Safety and Handling of Fumaramide

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It synthesizes available safety data. Always consult the

most recent Safety Data Sheet (SDS) from your supplier before handling any chemical and

adhere to all institutional and regulatory safety protocols.

A Note on Available Data
A specific Safety Data Sheet (SDS) for Fumaramide indicates that the substance does not

meet the criteria for classification in any hazard class according to Regulation (EC) No

1272/2008[1]. However, this SDS provides limited toxicological and detailed handling

information. Fumaramide is the diamide derivative of fumaric acid. The SDS for fumaric acid, a

structurally related compound, identifies it as a Category 2A eye irritant and a combustible

dust[2][3][4][5].

Given the lack of extensive data on fumaramide, and its structural relationship to fumaric acid,

this guide incorporates the specific data for fumaramide where available and supplements it

with the handling, personal protection, and emergency response precautions recommended for

fumaric acid as a matter of scientific prudence and best safety practice.
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Identifier Data Source(s)

Chemical Name Fumaramide [1][6][7][8][9]

Synonyms
(2E)-2-butenediamide, Fumaric

diamide
[6][7]

CAS Number 627-64-5 [1][6][7][8][9]

EC Number 211-007-5 [1]

Molecular Formula C₄H₆N₂O₂ [1][6][7][8]

Molecular Weight 114.10 g/mol [7][8]

Recommended Use
For research and laboratory

use only.
[1][8]

Hazard Identification
GHS Classification - Fumaramide
According to the available Safety Data Sheet, Fumaramide is not classified under any hazard

class by GHS (Globally Harmonized System of Classification and Labelling of Chemicals)[1].

GHS Classification (EC No 1272/2008)

Hazard Class Not Classified

Pictogram None

Signal Word No Signal Word

Hazard Statements None

Other Hazards: As a powdered substance, it may form combustible dust concentrations in air

upon intense heating or when finely distributed and whirled up[4]. Handling may generate dust,

which should be minimized[2].

Reference GHS Classification - Fumaric Acid
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For reference and as a basis for recommended precautions, the GHS classification for the

related compound, Fumaric Acid, is provided below.

GHS Classification

Hazard Class Serious Eye Damage/Eye Irritation, Category 2A

Pictogram

Signal Word Warning

Hazard Statements
H319: Causes serious eye irritation. May form

combustible dust concentrations in air.

Precautionary Statements

P264: Wash skin thoroughly after

handling.P280: Wear eye protection/face

protection.P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.P337+P313: If eye irritation

persists: Get medical advice/attention.

(Source:[3][4][5])

Physical and Chemical Properties
Property Value Source(s)

Appearance White Powder / Solid [2]

Odor Odorless [2]

Melting Point 290 °C (decomposes) [9]

Storage Temperature
Refrigerated / Cool and dark

place
[1][6]

Handling and Storage
Safe Handling:
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Avoid contact with skin, eyes, and clothing[1][2].

Wash hands and face thoroughly after handling[1][3].

Avoid the formation and dispersion of dust[1][2].

Use in a well-ventilated area or under a local exhaust system (fume hood)[1].

Do not eat, drink, or smoke in the handling area.

Minimize dust generation and accumulation[2].

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place[1][2].

Store away from incompatible materials, such as strong oxidizing agents[1][2].
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Preparation

Handling Protocol

Post-Handling

Verify Fume Hood Operation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Perform all manipulations
of powder inside fume hood

Proceed to Handling

Use appropriate tools (spatulas)
to minimize dust generation

Weigh compound carefully

Tightly seal container

Handling Complete

Dispose of waste in
designated hazardous waste container

Handling Complete

Store in a cool, dry,
well-ventilated area

Clean work area and wash hands

Fig 1: Recommended workflow for safely handling Fumaramide powder.

Click to download full resolution via product page

Fig 1: Recommended workflow for safely handling Fumaramide powder.
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Exposure Controls and Personal Protection
Even though fumaramide is not classified as hazardous, the following protective measures are

recommended as best practice when handling chemical powders.

Engineering Controls:

Work in a certified chemical fume hood, especially when handling the powder form, to

minimize inhalation exposure.

Ensure adequate ventilation in the laboratory.

Provide easy access to safety showers and eyewash stations[1].

Personal Protective Equipment (PPE):

PPE Type Specification Purpose

Eye/Face Protection
Chemical safety goggles or

glasses with side-shields[1].

Protects eyes from dust

particles and splashes.

Hand Protection
Chemically resistant gloves

(e.g., Nitrile)[1].
Prevents skin contact.

Skin/Body Protection

Standard laboratory coat.

Protective clothing as

needed[1].

Protects skin and personal

clothing.

Respiratory Protection
NIOSH-approved dust

respirator[1].

Required when handling

powders outside of a fume

hood or if dust is generated.

First-Aid and Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Protocol Source(s)

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, seek

medical advice/attention.

[1]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water or shower. Get

medical advice if skin irritation

or a rash occurs.

[1]

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

you feel unwell, get medical

advice/attention.

[1]

Ingestion

Rinse mouth. Do NOT induce

vomiting. If you feel unwell, get

medical advice/attention.

[1]

Accidental Release Measures
Personal Precautions: Avoid substance contact and inhalation of dust. Ensure adequate

ventilation and wear appropriate PPE as described in Section 5[4].

Environmental Precautions: Do not let the product enter drains, surface water, or ground

water[4].

Containment and Cleanup: Cover drains. Carefully sweep or scoop up the dry material,

avoiding dust generation, and place it into a suitable, labeled container for disposal[4]. Clean

the affected area thoroughly.
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Spill Response Personnel Exposure

Emergency Event

Don appropriate PPE
(Gloves, Goggles, Respirator if needed)

Spill Occurs

Type of Exposure?

Exposure Occurs

Contain spill
(Cover drains, prevent spread)

Collect material mechanically
(Avoid creating dust)

Place in labeled container
for disposal

Decontaminate spill area

Eye Contact:
Rinse with water for 15 mins.

Remove contacts. Seek medical attention.

Eye

Skin Contact:
Remove contaminated clothing.
Rinse skin with water/shower.

Skin

Inhalation:
Move to fresh air.

Keep at rest.

Inhalation

Fig 2: Emergency response workflow for Fumaramide incidents.
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Fig 2: Emergency response workflow for Fumaramide incidents.

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide (CO₂)[5].
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Specific Hazards: The product is combustible. As a powder, it may form explosive mixtures

with air on intense heating. Hazardous combustion products can include carbon oxides[4].

Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Stability and Reactivity
Reactivity: No specific data available for fumaramide. Fumaric acid may form explosive

mixtures with air on intense heating.

Chemical Stability: Stable under recommended storage conditions[5].

Incompatible Materials: Strong oxidizing agents[2].

Conditions to Avoid: Dust formation, excess heat, and ignition sources[2].

Toxicological Information
No specific toxicological studies for fumaramide were found in the provided search results.

The data below for the related compound, Fumaric Acid, is for reference only.

Test Result Species Source

Acute Oral Toxicity

(LD50)
9,300 mg/kg Rat

Skin

Corrosion/Irritation
No skin irritation Rabbit

Serious Eye

Damage/Irritation

Causes serious eye

irritation
Rabbit

Respiratory or Skin

Sensitization

Did not cause

sensitization
Guinea pig

Carcinogenicity

Not classified as a

carcinogen by IARC

or OSHA.

N/A [5]
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Note on Experimental Protocols: The provided search results cite the outcomes of toxicological

tests but do not include detailed experimental methodologies for these studies. For such

protocols, direct consultation of the original toxicological reports would be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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